Cas no 41234-20-2 (3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid)

3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid is a brominated aromatic compound featuring a cyano-substituted propionic acid moiety. Its distinct structure, incorporating both electron-withdrawing (bromo, cyano) and electron-donating (dimethoxy) groups, makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmacologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the cyano and carboxylic acid groups provide additional handles for derivatization. This compound is suited for applications in medicinal chemistry and materials science, where precise control over molecular architecture is critical. Its stability under standard conditions ensures reliable handling and storage.
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid structure
41234-20-2 structure
Product Name:3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid
CAS No:41234-20-2
MF:C12H12BrNO4
MW:314.1320
MDL:MFCD30479689
CID:4649647
Update Time:2025-10-21

3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid
    • 3-(2-bromo-4,5-dimethoxyphenyl)-2-cyanopropanoic acid
    • SY047942
    • 3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid
    • MDL： MFCD30479689
    • Inchi： 1S/C12H12BrNO4/c1-17-10-4-7(3-8(6-14)12(15)16)9(13)5-11(10)18-2/h4-5,8H,3H2,1-2H3,(H,15,16)
    • InChI Key： NHGTWBDIDKLDLJ-UHFFFAOYSA-N
    • SMILES： BrC1=C([H])C(=C(C([H])=C1C([H])([H])C([H])(C#N)C(=O)O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 312.99497g/mol
  • Monoisotopic Mass: 312.99497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6
  • Molecular Weight: 314.13g/mol
  • XLogP3: 2.3

3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D776642-5g
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic Acid
 41234-20-2 95%
5g
 $755 2024-07-20
eNovation Chemicals LLC
D776642-5g
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic Acid
 41234-20-2 95%
5g
 $755 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539066-5g
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropanoic acid
 41234-20-2 98%
5g
 ￥5630.00 2024-05-14
eNovation Chemicals LLC
D776642-5g
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic Acid
 41234-20-2 95%
5g
 $755 2025-02-22
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY047942-5g
3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic Acid
 41234-20-2 ≥95%
5g
 ¥6064.52 2025-04-14

3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:41234-20-2)2-氰基-3-(2-溴-4,5-二甲氧基苯基)丙酸
Order Number:LE26663771
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

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41234-20-2 (3-(2-Bromo-4,5-dimethoxyphenyl)-2-cyanopropionic acid) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:41234-20-2)2-氰基-3-(2-溴-4,5-二甲氧基苯基)丙酸
LE26663771
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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